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Compound of Interest

Compound Name: CP-060
Cat. No.: B15574048
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity

The full chemical name of CP-060S is (-)-(S)-2-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-3-
[3-[N-methyl-N-[2-(3,4-methylenedioxyphenoxy)ethyllamino]propyl]-1,3-thiazolidin-4-one
hydrogen fumarate.[1] This compound is a novel cardioprotective agent with a multifaceted
mechanism of action, primarily recognized for its properties as a calcium channel blocker and
its ability to prevent intracellular sodium and calcium overload.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data regarding the pharmacological effects
of CP-060S.

Table 1: Vasorelaxant Activity of CP-060S in Rat Aorta
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e Inhibition 060S

Table 2: Effect of CP-060S on Intracellular Calcium ([Ca2*]i) in Rat Aortic Rings

. . CP-060S .
Condition Agonist . Effect on [Ca?*]i
Concentration

High K+ - 10> M Complete Inhibition

No effect on phasic

Caz*-free medium Phenylephrine 105 M )
increase

Table 3: Protective Effect of CP-060S against Veratridine-Induced Calcium Overload in Rat

Cardiomyocytes

. [Caz*]i after Veratridine (74
Treatment Basal [Ca?*]i (nM)

HM) (nM)
Control 44 +5 3705 + 942
CP-060S (1 um) 42 +5 72 +14

Signaling Pathways and Mechanism of Action

CP-060S exerts its cardioprotective effects through a combination of mechanisms, primarily
centered on the regulation of intracellular calcium levels and mitigation of oxidative stress.

Inhibition of L-type Voltage-Dependent Ca?>* Channels

CP-060S is a potent inhibitor of L-type voltage-dependent Ca?* channels, a key mechanism
underlying its vasoinhibitory effects.[1] This action is comparable to that of established calcium
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channel blockers like nifedipine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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